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Compound of Interest

Compound Name: Lewisite 2
CAS No.: 40334-69-8
Cat. No.: B15723159
Get Quote
. J

This document provides critical safety protocols, personal protective equipment (PPE)
guidelines, and operational plans for the handling and disposal of Lewisite. The information is
intended for researchers, scientists, and drug development professionals working in controlled
laboratory settings.

Immediate Hazards of Lewisite

Lewisite is a highly toxic, arsenic-based chemical warfare agent and a potent vesicant
(blistering agent).[1] Unlike mustard agents, the onset of pain and irritation from Lewisite
exposure is immediate, occurring within seconds to minutes of contact with vapor or liquid.[1][2]
[3] The severity of tissue damage is directly related to the concentration of the agent and the
duration of contact.[3] Lewisite can be absorbed into the body through inhalation, ingestion,
and contact with the skin or eyes.[1] Systemic absorption can lead to "Lewisite shock,"
characterized by refractory hypotension (low blood pressure), as well as pulmonary edema,
diarrhea, and nausea.[2][4][5]

Key Characteristics:

e Odor: Geraniums[1]
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e Appearance: An oily, colorless to dark brown liquid.

o Persistence: Heavier than air, will settle in low-lying areas.[2] It degrades in moist conditions
but can persist in the environment.[6][7]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical and depends on the specific task and the risk of
exposure. The National Institute for Occupational Safety and Health (NIOSH) provides a
classification system for general levels of protection.[8] For any situation involving an unknown
concentration of Lewisite, Level A protection is required.[1]

Table 1: NIOSH/OSHA/EPA PPE Levels for Hazardous Materials
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Protection Recommended Use
Level . o Key Components
Provided Case for Lewisite
- Positive pressure,
full face-piece Self-
Required when Contained Breathing
entering areas with Apparatus (SCBA) or
unknown Lewisite supplied-air respirator.
Maximum respiratory, concentrations or [1][8][9]- Totally-
Level A skin, and eye levels above the IDLH  Encapsulating
eve
protection from vapors  (Immediately Chemical Protective
and liquids.[8][9] Dangerous to Life or (TECP) suit.[1]- Inner
Health).[1] The and outer chemical-
highest level of resistant gloves.[1][9]-
protection needed. Chemical-resistant
boots with steel toe
and shank.[1]
- Positive pressure,
When the highest full face-piece SCBA.
Highest level of level of respiratory [1][9]- Hooded,
respiratory protection protection is needed, chemical-resistant suit
Level B with less skin but a lesser level of (non-encapsulating).
eve
protection (non- skin protection is [1][8]- Inner and outer
encapsulated suit).[8] required (e.g., vapor chemical-resistant
[9] exposure is less of a gloves.[1][9]-
threat). Chemical-resistant
boots.[1][9]
- Full-face, air-
) ) Used only when the o )
Same skin protection ) purifying respirator.[9]-
_ concentration and _
as Level B, but with a ] Hooded, chemical-
type of airborne ] ]
lower level of resistant suit.[1]- Inner
Level C substance are known

respiratory protection

(air-purifying
respirator).[8]

and the criteria for
using an air-purifying

respirator are met.

and outer chemical-
resistant gloves.[1][9]-
Chemical-resistant
boots.[1]
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NOT recommended
o ] ) o - Standard coveralls
Minimal protection; no  for handling Lewisite.
) ) or work clothes.[9]
Level D respiratory protection. Used only for
] [10]- Safety glasses
[8] nuisance
o and gloves.[9]
contamination.[10][11]

Operational Plan: Safe Handling in a Laboratory
Setting

All work with Lewisite must be conducted within a certified chemical fume hood or other
appropriate containment device. A risk assessment should be performed before any new
procedure.

Procedural Steps:

e Preparation:

o

Ensure all necessary PPE is inspected and readily available.[12]

[¢]

Verify that the chemical fume hood is functioning correctly.

[e]

Have decontamination solutions (e.g., soap and water, or a solution with a pH between 8
and 10.5) and spill kits immediately accessible.[10][13]

[¢]

Ensure an eyewash station and safety shower are unobstructed and have been recently
tested.

e Handling:

o Wear appropriate PPE, including at a minimum, a lab coat, chemical splash goggles, a
face shield, and chemical-resistant gloves (e.g., butyl rubber).[4] Inspect gloves for any
signs of degradation or punctures before use.[12]

o Use equipment made of materials compatible with Lewisite. Avoid contact with metals, as
this may evolve flammable hydrogen gas.[1]
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o Handle all solutions containing Lewisite within the fume hood.

o Use mechanical pipetting aids; never use mouth suction.[12][14]
e Post-Handling:

o Decontaminate all surfaces and equipment after use.

o Properly dispose of all contaminated materials, including gloves and disposable labware,
as hazardous waste.

o Wash hands and any exposed skin thoroughly after removing PPE.[12]

Emergency Response and Decontamination

Rapid decontamination is the most critical factor in limiting tissue damage.[1][4][13] Symptoms
of exposure are immediate, but decontamination within one to two minutes can significantly
reduce injury.[4][15]

Spill Response Protocol

o Evacuate: Immediately alert personnel in the vicinity and evacuate the immediate area.

« Isolate: Isolate the spill area. For liquids, this should be at least 50 meters (150 feet) in all
directions.[15]

o Notify: Inform the institutional safety officer and emergency response team.

o Control Vapors: Use a water spray to reduce vapors, but do not allow water runoff to contact
the spilled agent or enter waterways.[1]

o Decontaminate: Only trained personnel wearing appropriate PPE (Level A or B) should enter
the hot zone to decontaminate the spill. Lewisite is hydrolyzed by alkalis.[15]
Decontamination can be performed using solutions like sodium hypochlorite or alcoholic
caustic solutions.[1][15]

Personnel Decontamination and First Aid Protocol

Table 2: First Aid for Lewisite Exposure
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Exposure Route

Immediate Action

Follow-Up

Skin Contact

- Immediately remove the
individual from the source of
exposure.[1][13]- Remove all
contaminated clothing by
cutting it off to avoid pulling it
over the head.[2]- Wash the
affected skin thoroughly with
soap and copious amounts of
water.[4] Decontamination
must occur within minutes to

be effective.[1]

- Treat any resulting chemical
burns with standard burn
therapy.[1]- Seek immediate

medical attention.[1][2]

Eye Contact

- Immediately flush eyes with
large amounts of lukewarm
water for at least 15 minutes.
[1][13][15] Speed is extremely
important to prevent
permanent damage.[15]- Do
not cover the eyes with
bandages.[4][13]

- Seek immediate medical
attention.[1][13]

Inhalation

- Move the victim to fresh air
immediately.[15]- Evaluate vital
signs. If breathing is difficult,
administer 100% humidified
oxygen. Provide artificial
respiration if the victim is not
breathing.[15]

- Seek immediate medical
attention.[15]

Ingestion

- DO NOT induce vomiting or
attempt to neutralize the agent.
[15]- Evaluate vital signs and
provide respiratory support if
needed.[15]

- Seek immediate medical
attention.[2][15]
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An antidote, British Anti-Lewisite (BAL) or dimercaprol, is available and can be administered by
intramuscular injection.[1][4] BAL is effective against the systemic effects of Lewisite but does
not reverse local tissue damage to the skin, eyes, or airways.[4][13] It should only be
administered in a hospital setting.[1][13]

Disposal Plan

All materials contaminated with Lewisite are considered hazardous waste and must be
managed accordingly.[6]

Procedural Steps for Waste Disposal:

e Segregation: Keep all Lewisite-contaminated waste separate from other chemical waste
streams. This includes contaminated PPE, labware, spill cleanup materials, and aqueous
solutions from decontamination.

e Containment:

o Solids: Place heavily contaminated solid waste (gloves, paper towels, etc.) into a sturdy,
sealed plastic container or double-bag in 6-mil polyethylene bags.[13][16]

o Liquids: Collect liquid waste, including decontamination runoff, in tightly sealed, properly
labeled, and compatible containers.[16] Decontamination wash water will contain toxic
arsenic and must not be released into the environment.[1][10]

o Sharps: Any contaminated sharps must be placed in a puncture-proof hazardous waste
container.

» Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and specify
"Contains Lewisite" or "Arsenic-Containing Waste".[16]

o Storage: Store the sealed waste containers in a designated, secure, and well-ventilated
satellite accumulation area away from incompatible materials, particularly acids.[16]

» Disposal: Arrange for pickup and disposal through the institution's licensed hazardous waste
management provider. Follow all local, state, and federal regulations for the transport and
disposal of acutely toxic chemical waste.
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Emergency Response Workflow

The following diagram illustrates the logical workflow for responding to a personnel exposure
incident involving Lewisite.
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Caption: Emergency response workflow for Lewisite personnel exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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